Cas no 1027776-00-6 (7-(piperidin-4-yl)-1H-indazole)

• Product Name: 7-(piperidin-4-yl)-1H-indazole
• CAS No: 1027776-00-6
• MF: C₁₂H₁₅N₃
• MW: 201.267602205276
• CID: 5989510
• PubChem ID: 82607964
• Update Time: 2025-10-28

7-(piperidin-4-yl)-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 7-(piperidin-4-yl)-1H-indazole
• 1027776-00-6
• SCHEMBL15787074
• EN300-1728403

• Inchi： 1S/C12H15N3/c1-2-10-8-14-15-12(10)11(3-1)9-4-6-13-7-5-9/h1-3,8-9,13H,4-7H2,(H,14,15)
• InChI Key： WPLTXZFSOIOZEU-UHFFFAOYSA-N
• SMILES： N1CCC(C2C=CC=C3C=NNC=23)CC1

Computed Properties

• Exact Mass: 201.126597491g/mol
• Monoisotopic Mass: 201.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 40.7Ų

Additional information on 7-(piperidin-4-yl)-1H-indazole

7-(Piperidin-4-yl)-1H-indazole (CAS No. 1027776-00-6): A Comprehensive Overview

7-(Piperidin-4-yl)-1H-indazole (CAS No. 1027776-00-6) is a heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique indazole-piperidine scaffold, serves as a crucial building block in the synthesis of various biologically active molecules. Its structural features make it a valuable intermediate for the development of novel therapeutic agents targeting a range of diseases.

The 7-(piperidin-4-yl)-1H-indazole structure combines the aromatic indazole ring with a piperidine moiety, offering a versatile platform for chemical modifications. This hybrid structure is particularly appealing due to its potential to interact with multiple biological targets, including kinases, receptors, and enzymes. Researchers have explored its applications in the design of small molecule inhibitors, which are increasingly sought after in the pharmaceutical industry.

One of the key reasons for the growing interest in 7-(piperidin-4-yl)-1H-indazole is its relevance in addressing current healthcare challenges. For instance, the compound has been investigated for its potential role in cancer therapy, where its ability to modulate specific signaling pathways could lead to the development of targeted treatments. Additionally, its structural flexibility allows for the creation of derivatives with enhanced pharmacokinetic properties, a critical factor in modern drug design.

In recent years, the demand for 7-(piperidin-4-yl)-1H-indazole derivatives has surged, driven by the need for innovative solutions in drug development. The compound's piperidine-indazole core has been linked to improved bioavailability and metabolic stability, making it a preferred choice for researchers working on next-generation therapeutics. This trend aligns with the broader shift toward personalized medicine and precision healthcare, where tailored treatments are becoming the norm.

From a synthetic chemistry perspective, 7-(piperidin-4-yl)-1H-indazole offers numerous advantages. Its straightforward synthesis and compatibility with various reaction conditions enable efficient scale-up, which is essential for industrial applications. Moreover, the compound's stability under standard laboratory conditions ensures consistent performance in experimental settings, further enhancing its appeal to chemists and pharmacologists alike.

The versatility of 7-(piperidin-4-yl)-1H-indazole extends beyond its pharmaceutical applications. It has also found use in material science, where its unique electronic properties contribute to the development of advanced functional materials. Researchers are exploring its potential in creating organic semiconductors and photovoltaic devices, highlighting its cross-disciplinary significance.

As the scientific community continues to uncover new applications for 7-(piperidin-4-yl)-1H-indazole, its market potential is expected to grow. The compound's ability to serve as a multifunctional scaffold positions it as a key player in the ongoing evolution of chemical research. With advancements in computational modeling and high-throughput screening, the discovery of novel derivatives with enhanced properties is likely to accelerate, further solidifying its role in modern science.

In conclusion, 7-(piperidin-4-yl)-1H-indazole (CAS No. 1027776-00-6) represents a promising compound with wide-ranging applications in drug discovery, material science, and beyond. Its unique structural features, combined with its synthetic accessibility and biological relevance, make it a valuable asset for researchers and industry professionals. As the demand for innovative chemical solutions continues to rise, this compound is poised to play a pivotal role in shaping the future of scientific and technological advancements.